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Abstract

Phenyl bromoacetate (CAS No. 620-72-4) is a pivotal aromatic ester that serves as a versatile
intermediate in a multitude of organic synthesis applications.[1] With the molecular formula
CsH7BrOz2, this compound is instrumental as an alkylating agent, a precursor in various named
reactions, and a building block for complex heterocyclic systems.[2] Its utility extends from
academic research to industrial-scale production of pharmaceuticals and advanced materials.
[1][3] This guide provides an in-depth overview of its synthesis, physicochemical properties,
significant applications, and detailed experimental protocols, offering a critical resource for
professionals in chemistry and drug development.

Physicochemical Properties

Phenyl bromoacetate is a colorless to slightly yellow transparent liquid or a light yellow
crystalline solid.[2] Its key physical and chemical characteristics are essential for its application
in sensitive reactions, demanding high purity and low moisture content.[2]

Table 1: Physicochemical Properties of Phenyl Bromoacetate
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Property Value Reference
CAS Number 620-72-4 [2]
Molecular Formula CsH7BrO:z [2][4]
Molecular Weight 215.04 g/mol [41[5]
Appearance Co’orless to yellowish liquid or 2]
solid
Melting Point 31-33°C [2]
Boiling Point 134 °C at 15 mmHg
Density 1.508 g/mL at 25 °C [2]
Refractive Index 1.559 [2]
Flash Point 230 °F (110 °C) [2]

B Soluble in ethanol and ether;
Solubility _ _ [2]
insoluble in water

Purity (A ) >98.0% (by Gas 2]
uri ssa
Y y Chromatography)

Synthesis of Phenyl Bromoacetate

The primary industrial synthesis of phenyl bromoacetate involves the esterification of phenol
with bromoacetyl bromide.[2] This reaction is efficient and proceeds under controlled conditions
to yield a high-purity product suitable for subsequent synthetic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenyl Bromoacetate: A Comprehensive Technical
Guide for Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105193#phenyl-bromoacetate-as-an-intermediate-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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